Sphingosine-1-Phosphate Lyase Fluorogenic Substrate
Overview
Description
S1P lyase fluorogenic substrate is a substrate of S1P lyase, leading to the production of the fluorescent product umbelliferone (7-hydroxycoumarin) under appropriate conditions. This compound is intended to be used to monitor or measure S1P lyase activity.
Scientific Research Applications
Enzyme Assays and Activity Measurement
Sphingosine 1-phosphate lyase (SPL) is crucial in the catabolism of sphingosine 1-phosphate, a molecule involved in various cellular processes. Traditional assays for SPL activity were complex and utilized radioactive substrates. However, recent advancements have led to the development of SPL assays employing omega-labeled BODIPY-sphingosine 1-phosphate substrates, enabling fluorescent product detection via HPLC. This method allows more straightforward and safer detection, with the major aldehyde product being confirmed by reaction with 2,4-dinitrophenylhydrazine (Bandhuvula et al., 2009). Additionally, new fluorogenic sensors have been developed to determine SPL activity in cell lysates and intact cells, offering a more efficient method to measure this activity (Sanllehí et al., 2017).
Understanding SPL's Role in Physiology and Disease
SPL plays diverse roles in physiology and disease. It's a potential marker and drug target due to its pivotal position in sphingolipid metabolism. A novel fluorescence assay has been devised for SPL activity, providing a method for quantifying SPL activity in various cell and tissue sources. This assay uses a fluorescent substrate, offering sensitivity comparable to or better than that of radioactive assays (Bandhuvula et al., 2007). Furthermore, the structure and function of SPL have been extensively studied, revealing its significant role in controlling intracellular concentrations of S1P and its potential as a drug target for immunosuppressants (Bourquin et al., 2010).
Novelty in SPL Activity Measurement
An innovative method to determine SPL activity involves the use of gas chromatography coupled to electron impact mass spectrometry. This technique uses C17-sphinganine-1-phosphate as a substrate and quantifies the aldehyde product, showcasing high sensitivity and a linear response with protein concentration and incubation time. The method offers a sensitive procedure to determine SPL activity, highlighting its adaptability and precision in measuring this enzyme's activity (Reina et al., 2012).
properties
Molecular Formula |
C14H18NO8P |
|---|---|
Molecular Weight |
359.3 |
InChI |
InChI=1S/C14H18NO8P/c15-11(8-22-24(18,19)20)12(16)5-6-21-10-3-1-9-2-4-14(17)23-13(9)7-10/h1-4,7,11-12,16H,5-6,8,15H2,(H2,18,19,20)/t11-,12+/m0/s1 |
InChI Key |
XHAKPJBOPPIZOR-NWDGAFQWSA-N |
SMILES |
O=C1OC2=C(C=CC(OCC[C@@H](O)[C@@H]([NH3+])COP([O-])(O)=O)=C2)C=C1 |
synonyms |
S1P Lyase Fluorogenic Substrate |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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